Cas no 29451-76-1 (1-Dibenzothiophenamine)

• Product Name: 1-Dibenzothiophenamine
• CAS No: 29451-76-1
• MF: C₁₂H₉NS
• MW: 199.271561384201
• CID: 286662
• PubChem ID: 147310
• Update Time: 2025-04-19

1-Dibenzothiophenamine Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzothiophenamine
• dibenzothiophen-1-amine
• DTXSID00183660
• aminodibenzothiophene
• SCHEMBL3292566
• 29451-76-1

• Inchi： 1S/C12H9NS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H,13H2
• InChI Key： LUOGSASRTYIOCL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 199.04567
• Monoisotopic Mass: 199.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 413.2°C at 760 mmHg
• Flash Point: 203.7°C
• Refractive Index: 1.811
• PSA: 26.02